Cas no 13815-89-9 (2-bromobenzene-1,4-dicarbonyl chloride)

• Product Name: 2-bromobenzene-1,4-dicarbonyl chloride
• CAS No: 13815-89-9
• MF: C₈H₃BrCl₂O₂
• MW: 281.918219804764
• CID: 2432058
• PubChem ID: 13431541
• Update Time: 2025-04-21

2-bromobenzene-1,4-dicarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-bromobenzene-1,4-dicarbonyl chloride
• 1,4-BENZENEDICARBONYL DICHLORIDE,2-BROMO-
• 1,4-Benzenedicarbonyl dichloride,2-bromo
• 2-bromoterephthaloyl chloride
• 2-bromoterephthaloyl dichloride
• 3-bromoterephthaloyl chloride
• bromo-terephthaloyl chloride
• Brom-terephthaloylchlorid
• bromoterephthaloyl chloride
• DTXSID90540602
• 2-Bromobenzene-1,4-dicarbonyl dichloride
• SCHEMBL2268166
• 13815-89-9
• DTXCID10491389

• MDL： MFCD11617017
• Inchi： 1S/C8H3BrCl2O2/c9-6-3-4(7(10)12)1-2-5(6)8(11)13/h1-3H
• InChI Key： ZGKHHCNVAMHURP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)C=CC=1C(=O)Cl

Computed Properties

• Exact Mass: 279.86900
• Monoisotopic Mass: 279.86935Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 3.20710